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Compound of Interest

Compound Name: 2-(2-fluorophenyl)benzoic Acid

Cat. No.: B1335878 Get Quote

Anwendungs- und Protokollhinweise zur Derivatisierung von 2-(2-Fluorphenyl)benzoesäure für

analytische Zwecke

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung
2-(2-Fluorphenyl)benzoesäure, allgemein bekannt als Flurbiprofen, ist ein nichtsteroidales

Antirheumatikum (NSAR) aus der Gruppe der Phenylalkansäuren. Es wird zur Behandlung von

Schmerzen und Entzündungen eingesetzt. Für pharmakokinetische Studien, die Überwachung

von Medikamentenspiegeln und Metaboliten in biologischen Matrices sowie für die

Qualitätskontrolle in pharmazeutischen Formulierungen sind genaue und empfindliche

Analysemethoden unerlässlich. Die Carbonsäuregruppe in der Molekülstruktur von Flurbiprofen

macht es für verschiedene analytische Techniken zugänglich, erfordert jedoch für die

Gaschromatographie (GC) eine Derivatisierung, um die Flüchtigkeit zu erhöhen und die

thermische Stabilität zu verbessern. Die Flüssigchromatographie-Massenspektrometrie (LC-

MS) kann die Säure oft direkt analysieren.

Diese Application Note beschreibt Protokolle für die Analyse von 2-(2-Fluorphenyl)benzoesäure

mittels LC-MS/MS und GC-MS, einschließlich detaillierter Derivatisierungsverfahren für die GC-

Analyse.
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Für die quantitative Bestimmung von 2-(2-Fluorphenyl)benzoesäure sind sowohl die LC-

MS/MS als auch die GC-MS geeignete Techniken. Die Wahl der Methode hängt von der

verfügbaren Ausrüstung, der Probenmatrix und den spezifischen Anforderungen der Analyse

ab.

LC-MS/MS: Diese Methode ist sehr empfindlich und spezifisch und erfordert in der Regel

keine Derivatisierung der Carbonsäure. Die Analyse erfolgt direkt aus der Probenlösung

nach entsprechender Probenvorbereitung.

GC-MS: Diese Technik erfordert die Umwandlung der polaren Carbonsäuregruppe in einen

flüchtigeren und thermisch stabileren Ester oder Silylderivat. Gängige

Derivatisierungsreagenzien sind Silylierungsmittel wie BSTFA oder Alkylierungsmittel zur

Bildung von Estern.[1][2][3][4]

Quantitative Datenübersicht
Die folgende Tabelle fasst die quantitativen Daten einer validierten LC-MS/MS-Methode zur

Bestimmung von Flurbiprofen in menschlichem Plasma zusammen.[5][6]

Parameter Flurbiprofen
4'-Hydroxyflurbiprofen
(Metabolit)

Analytische Methode HPLC-MS/MS HPLC-MS/MS

Kalibrierbereich 0.01 - 10 µg/ml 0.01 - 1 µg/ml

Untere Quantifizierungsgrenze

(LLOQ)
0.01 µg/ml 0.01 µg/ml

Probenmatrix Menschliches Plasma Menschliches Plasma

Interne Norm Probenecid Probenecid

Experimentelle Protokolle
Protokoll 1: LC-MS/MS-Analyse von 2-(2-
Fluorphenyl)benzoesäure in Humanplasma
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Dieses Protokoll beschreibt eine schnelle und empfindliche HPLC-MS/MS-Methode zur

simultanen Bestimmung von Flurbiprofen und seinem Hauptmetaboliten 4'-Hydroxyflurbiprofen

in Humanplasma.[5][6][7]

1. Probenvorbereitung (Flüssig-Flüssig-Extraktion)

100 µl Humanplasma in ein Mikrozentrifugenröhrchen geben.

Den internen Standard (Probenecid) zugeben.

Mit Methyl-tert-butylether extrahieren.

Mischen (Vortex) und zentrifugieren.

Die organische Phase abtrennen und unter einem leichten Stickstoffstrom zur Trockne

eindampfen.

Den Rückstand in der mobilen Phase rekonstituieren.

2. Chromatographische Bedingungen

Säule: Reversed-Phase Luna C18 (2.0 mm × 50 mm, 5 µm Partikel)[5][6]

Mobile Phase: 10 mM Ammoniumformiatpuffer (pH 3.5) - Methanol (15:85, v/v)[5][6]

Flussrate: 250 µl/min[5][6]

Injektionsvolumen: Angepasst an das System

Retentionszeiten: Flurbiprofen (~1.1 min), 4'-OH-Flurbiprofen (~0.8 min), IS (~0.9 min)[5][6]

3. Massenspektrometrische Detektion

Ionisationsmodus: Elektrospray-Ionisation (ESI) im negativen Ionenmodus[5][6]

Übergänge (Precursor → Produkt): Für Flurbiprofen m/z 243.2 → 199.2[7]

Weitere MS-Parameter (z. B. Kollisionsenergie) müssen für das spezifische Gerät optimiert

werden.
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Protokoll 2: GC-MS-Analyse nach Derivatisierung
Da Carbonsäuren wie 2-(2-Fluorphenyl)benzoesäure für die GC-Analyse derivatisiert werden

müssen, werden hier zwei allgemeine Protokolle für die Silylierung und Veresterung vorgestellt.

Option A: Silylierung mit BSTFA

Dieses Verfahren wandelt die Carbonsäure in einen Trimethylsilylester (TMS-Ester) um.[4]

Eine geeignete Menge des getrockneten Extrakts von 2-(2-Fluorphenyl)benzoesäure in ein

Reaktionsgefäß geben.

Lösungsmittel (z. B. Pyridin oder Acetonitril) zugeben, um den Analyten zu lösen.

Ein Silylierungsreagenz wie N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA), oft mit einem

Katalysator wie Trimethylchlorsilan (TMCS), im Überschuss zugeben.[4]

Das Reaktionsgefäß verschließen und für 30-60 Minuten bei 60-75 °C erhitzen, um die

Reaktion zu vervollständigen.

Die Probe abkühlen lassen und direkt in den GC-MS injizieren.

Option B: Veresterung zu Methylester

Dieses Verfahren wandelt die Carbonsäure durch Reaktion mit einem Alkohol in Gegenwart

eines sauren Katalysators in einen Ester um.[8][9]

Eine geeignete Menge der 2-(2-Fluorphenyl)benzoesäure in einem Reaktionsgefäß mit

einem Überschuss an Methanol versetzen.

Eine katalytische Menge einer starken Säure (z. B. konzentrierte Schwefelsäure oder BF3-

Methanol) vorsichtig zugeben.[8]

Die Mischung für 45-60 Minuten unter Rückfluss erhitzen.[8]

Die Reaktionsmischung abkühlen lassen und mit Wasser verdünnen.
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Den gebildeten Methylester mit einem unpolaren Lösungsmittel (z. B. Dichlormethan oder

Diethylether) extrahieren.

Die organische Phase mit einer schwachen Base (z. B. Natriumbicarbonatlösung) waschen,

um überschüssige Säure zu entfernen, und anschließend mit Wasser waschen.[8]

Die organische Phase über einem Trockenmittel (z. B. wasserfreiem Magnesiumsulfat)

trocknen.

Das Lösungsmittel abdampfen und den Rückstand in einem für die GC-Analyse geeigneten

Lösungsmittel aufnehmen.

GC-MS Bedingungen (Beispiel)

Säule: DB-5MS oder ähnliche unpolare Kapillarsäule

Trägergas: Helium

Injektor-Temperatur: 250-280 °C

Ofentemperaturprogramm: Optimiert für die Trennung des Derivats von anderen

Komponenten (z. B. Start bei 100 °C, dann Rampe mit 10-25 °C/min auf 280-300 °C)[10]

MS-Detektion: Elektronenstoßionisation (EI) bei 70 eV, Scan-Modus zur Identifizierung oder

Selected Ion Monitoring (SIM) zur Quantifizierung.
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Abbildung 1: Allgemeiner Arbeitsablauf für die Analyse von 2-(2-Fluorphenyl)benzoesäure.
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Abbildung 2: Veresterungsreaktion von 2-(2-Fluorphenyl)benzoesäure mit Methanol.
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Abbildung 3: Silylierungsreaktion von 2-(2-Fluorphenyl)benzoesäure mit BSTFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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